Cas no 677751-53-0 (2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile)
677751-53-0 structure
Product Name:2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile
CAS No:677751-53-0
MF:C8Cl3IN2
MW:357.362470626831
CID:2798395
PubChem ID:71367695
Update Time:2025-04-21
2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 677751-53-0
- 2,5,6-trichloro-4-iodoisophthalonitrile
- 2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile
- DTXSID90790807
-
- Inchi: 1S/C8Cl3IN2/c9-5-3(1-13)6(10)7(11)8(12)4(5)2-14
- InChI Key: OVYQAZOBAQNBQH-UHFFFAOYSA-N
- SMILES: IC1=C(C(=C(C#N)C(=C1C#N)Cl)Cl)Cl
Computed Properties
- Exact Mass: 355.81718Da
- Monoisotopic Mass: 355.81718Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 47.6Ų
2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
677751-53-0 (2,4,5-Trichloro-6-iodobenzene-1,3-dicarbonitrile) Related Products
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